Cas no 318238-10-7 (1-(2-chlorophenyl)-N-methyl-4-nitro-1H-pyrazol-5-amine)

• Product Name: 1-(2-chlorophenyl)-N-methyl-4-nitro-1H-pyrazol-5-amine
• CAS No: 318238-10-7
• MF: C₁₀H₉ClN₄O₂
• MW: 252.65706038475
• MDL: MFCD00127404
• CID: 4645401
• Update Time: 2025-05-25

1-(2-chlorophenyl)-N-methyl-4-nitro-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-amine, 1-(2-chlorophenyl)-N-methyl-4-nitro-
• 1-(2-chlorophenyl)-N-methyl-4-nitro-1H-pyrazol-5-amine

• MDL： MFCD00127404
• Inchi： 1S/C10H9ClN4O2/c1-12-10-9(15(16)17)6-13-14(10)8-5-3-2-4-7(8)11/h2-6,12H,1H3
• InChI Key： WNNFHENVKLLNBG-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2Cl)C(NC)=C([N+]([O-])=O)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(2-chlorophenyl)-N-methyl-4-nitro-1H-pyrazol-5-amine

Comprehensive Overview of 1-(2-chlorophenyl)-N-methyl-4-nitro-1H-pyrazol-5-amine (CAS No. 318238-10-7): Properties, Applications, and Research Insights

The compound 1-(2-chlorophenyl)-N-methyl-4-nitro-1H-pyrazol-5-amine (CAS No. 318238-10-7) is a specialized nitro-substituted pyrazole derivative with a unique molecular structure. Its chemical formula features a chlorophenyl group at the 1-position, a methylamine moiety at the 5-position, and a nitro group at the 4-position, making it a subject of interest in pharmaceutical and agrochemical research. This article delves into its physicochemical properties, synthesis pathways, and potential applications while addressing trending queries such as "pyrazole derivatives in drug discovery" and "nitro-heterocycles in material science."

With a molecular weight of 252.67 g/mol, 1-(2-chlorophenyl)-N-methyl-4-nitro-1H-pyrazol-5-amine exhibits moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and methanol, but limited solubility in water. Its nitro group contributes to its polar nature, influencing its reactivity in nucleophilic substitution reactions—a topic frequently searched by chemists exploring "functional group transformations in heterocycles." The compound's stability under ambient conditions has been confirmed through thermal analysis (DSC/TGA), with decomposition observed above 200°C, aligning with industry demands for thermally robust intermediates.

Recent studies highlight the role of pyrazole-based compounds in modulating biological targets, particularly in kinase inhibition and antimicrobial activity. Researchers investigating "small molecule inhibitors for inflammatory diseases" have noted the potential of 1-(2-chlorophenyl)-N-methyl-4-nitro-1H-pyrazol-5-amine as a scaffold for designing novel therapeutics. Its chlorophenyl moiety may enhance lipophilicity, improving cell membrane permeability—a key consideration in drug development forums and "QSAR studies of nitroaromatics" discussions.

In material science, the compound's nitro-heterocyclic structure has sparked interest for applications in organic electronics. Searches for "nitro-pyrazoles as electron-accepting materials" correlate with its potential use in photovoltaic devices or conductive polymers. Computational chemistry analyses (e.g., DFT calculations) suggest its LUMO energy levels are suitable for charge transport, addressing the growing demand for "sustainable organic semiconductors."

Synthesis of CAS 318238-10-7 typically involves multi-step protocols starting from 2-chlorophenylhydrazine, with careful control of nitration conditions to ensure regioselectivity. Optimized procedures emphasizing "green chemistry principles" (e.g., reduced solvent waste) have gained traction, reflecting the industry's shift toward environmentally friendly synthesis. Analytical characterization via HPLC, NMR (1H/13C), and mass spectrometry confirms purity, a critical parameter for researchers querying "QC methods for heterocyclic amines."

Regulatory and safety assessments indicate that proper handling (e.g., PPE) is sufficient for laboratory use, with no extraordinary hazards reported—addressing common concerns about "handling nitroaromatic compounds safely." The compound is commercially available through specialty chemical suppliers, often listed under searches for "high-purity pyrazole building blocks."

Future research directions may explore its utility in "click chemistry" applications or as a precursor for fused polycyclic systems. The compound's versatility positions it as a valuable tool for interdisciplinary innovation, bridging gaps between synthetic chemistry, medicinal research, and advanced materials development.